4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile
Overview
Description
4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . The synthesis of quinoline derivatives involves a variety of methods, including cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . The reaction of 3-iodo-5-fluoro-8-chloroquinoline with CF3SiH3, KF, and CuI proceeds rather smoothly in 1-methyl-pyrrolidin-2-one, leading to the formation of 3-trifluoromethyl-5-fluoro-8-chloroquinoline .Scientific Research Applications
Medicine
Fluorinated quinolines, including 4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile, have been used extensively in the field of medicine . They are present in numerous biological compounds, such as antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory agents . The quinoline nucleus is a basic structure for the search of synthetic antimalarial drugs .
Food Industry
Quinoline derivatives are also utilized in the food industry . However, the specific applications of 4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile in this field are not explicitly mentioned in the sources.
Catalysts
Quinoline derivatives are used as catalysts in various chemical reactions . The presence of the nitrogen atom in the quinoline ring can enhance the catalytic activity of these compounds.
Dyes
Quinolines are used in the production of dyes . The nitrogen-containing bicyclic structure of quinolines makes them suitable for use in dye synthesis.
Materials
Fluorinated quinolines have found application in the field of materials science . They are used as components for liquid crystals .
Refineries
Quinoline derivatives are utilized in refineries . They can act as corrosion inhibitors, helping to protect metal surfaces in a refinery setting.
Electronics
In the field of electronics, quinoline derivatives are used due to their unique properties . However, the specific applications of 4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile in this field are not explicitly mentioned in the sources.
properties
IUPAC Name |
4-chloro-5-fluoro-8-methylquinoline-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClFN2/c1-6-2-3-8(13)9-10(12)7(4-14)5-15-11(6)9/h2-3,5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PASGWMCVRGBCDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)F)C(=C(C=N2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-fluoro-8-methylquinoline-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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